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Abstract

Deulorlatinib (TGRX-326) is a next-generation, highly potent and selective dual inhibitor of
Anaplastic Lymphoma Kinase (ALK) and c-ros oncogene 1 (ROS1) tyrosine kinases.[1][2] As a
deuterated analogue of lorlatinib, it exhibits improved pharmacokinetic properties.[1] This
document provides a detailed protocol for assessing the in vitro anti-proliferative activity of
Deulorlatinib against ALK-positive non-small cell lung cancer (NSCLC) cell lines using a 3-
(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay. Additionally, it outlines
the mechanism of action of Deulorlatinib and provides relevant cell culture guidelines.

Introduction

ALK gene rearrangements are key oncogenic drivers in a subset of NSCLC.[3] Deulorlatinib is
designed to target these aberrant ALK fusion proteins, as well as ROS1 rearrangements. The
compound competitively binds to the ATP-binding pocket of the ALK and ROS1 kinases, which
in turn blocks downstream signaling pathways crucial for cancer cell proliferation and survival,
including the PI3K/AKT, MAPK, and JAK/STAT pathways. This inhibitory action leads to the
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suppression of tumor cell growth.[2] The following protocols and notes offer a comprehensive
guide for the in vitro evaluation of Deulorlatinib’s anti-proliferative effects.

Data Presentation
Deulorlatinib IC50 Values

The half-maximal inhibitory concentration (IC50) is a critical measure of a drug's potency. In
cellular proliferation assays, Deulorlatinib has demonstrated potent anti-proliferative activity
against various ALK-positive tumor cells, including those with resistance mutations.[4] For
specific IC50 values of Deulorlatinib against a panel of ALK-positive cell lines, including those
with and without resistance mutations, please refer to the supplementary data (Supp Table 1) in
the publication by Yang et al., "Safety, efficacy and biomarker analysis of deulorlatinib (TGRX-
326) in ALK-positive non-small-cell lung cancer: a multicentre, open-label, phase 1/1b trial".[4]

Cell Line ALK Status Reported IC50 (nM)[4]

H3122 EML4-ALK v1 Data available in cited source
H2228 EML4-ALK v3 Data available in cited source
Other ALK-positive lines Various fusions/mutations Data available in cited source

Experimental Protocols
Cell Line Selection and Culture

The NCI-H3122 and NCI-H2228 cell lines are well-characterized, commercially available ALK-
positive human NSCLC cell lines suitable for assessing the anti-proliferative effects of
Deulorlatinib.

Table 1: Cell Line Culture Conditions
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Parameter NCI-H3122 NCI-H2228
Growth Medium RPMI-1640 RPMI-1640
10% Fetal Bovine Serum 10% Fetal Bovine Serum
Supplements )
(FBS), 2 mM L-glutamine (FBS)
Culture Conditions 37°C, 5% CO2 37°C, 5% CO2
Rinse with PBS, detach with Rinse with PBS, detach with
Subculture 0.25% Trypsin-EDTA. Split 1:2 0.25% Trypsin-EDTA. Split 1:2
to 1:3. to 1:3.
Medium Renewal Every 2 to 3 days Every 2 to 3 days

Deulorlatinib In Vitro Anti-Proliferation MTT Assay

The MTT assay is a colorimetric method for assessing cell metabolic activity, which serves as
an indicator of cell viability and proliferation. Metabolically active cells reduce the yellow
tetrazolium salt MTT to purple formazan crystals. The amount of formazan produced is
proportional to the number of viable cells.

Materials:

o Deulorlatinib (TGRX-326)

e ALK-positive cancer cell lines (e.g., NCI-H3122, NCI-H2228)

e Complete cell culture medium (as specified above)

¢ Phosphate-Buffered Saline (PBS)

e MTT solution (5 mg/mL in PBS, sterile filtered)

e Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCI)
o 96-well flat-bottom plates

e Multichannel pipette
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» Microplate reader
Protocol:
o Cell Seeding:
o Harvest and count cells, ensuring viability is >95%.

o Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 pL of complete
culture medium.

o Incubate the plate at 37°C in a humidified 5% CO2 incubator for 24 hours to allow for cell
attachment.

e Compound Preparation and Treatment:
o Prepare a stock solution of Deulorlatinib in DMSO.

o Perform serial dilutions of the Deulorlatinib stock solution in complete culture medium to
achieve the desired final concentrations. It is advisable to test a wide range of
concentrations (e.g., 0.1 nM to 10 pM) to determine the IC50.

o Include a vehicle control (medium with the same final concentration of DMSO as the
highest drug concentration) and a no-cell control (medium only).

o After the 24-hour cell attachment period, carefully remove the medium from the wells and
add 100 pL of the prepared Deulorlatinib dilutions or control solutions.

¢ Incubation:

o Incubate the plate for 72 hours at 37°C in a 5% CO2 incubator. The incubation time can be
optimized depending on the cell line's doubling time.

o MTT Addition and Incubation:

o After the 72-hour incubation, add 10 pL of 5 mg/mL MTT solution to each well.
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o Incubate the plate for an additional 2-4 hours at 37°C, allowing for the formation of
formazan crystals.

e Formazan Solubilization:
o Carefully remove the medium containing MTT from each well.
o Add 100 pL of solubilization solution (e.g., DMSO) to each well.

o Gently agitate the plate on an orbital shaker for 15 minutes to ensure complete dissolution
of the formazan crystals.

e Absorbance Measurement:

o Measure the absorbance of each well at 570 nm using a microplate reader. A reference
wavelength of 630 nm can be used to reduce background noise.

o Data Analysis:
o Subtract the average absorbance of the no-cell control wells from all other wells.

o Calculate the percentage of cell viability for each treatment group relative to the vehicle
control (which represents 100% viability).

o Plot the percentage of cell viability against the logarithm of the Deulorlatinib
concentration.

o Determine the IC50 value using non-linear regression analysis (e.g., log(inhibitor) vs.
response -- variable slope) with appropriate software such as GraphPad Prism.

Mandatory Visualizations
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Deulorlatinib Anti-Proliferation Assay Workflow
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Caption: Workflow for the Deulorlatinib in vitro anti-proliferation assay.
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Deulorlatinib Mechanism of Action
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Caption: Deulorlatinib's inhibition of the ALK/ROS1 signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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